2,6-Dimethylhexadecane-2,3-diol

• CAS No.: 647024-98-4
• Molecular Formula: C18H38O2
• Molecular Weight: 286.5 g/mol
• IUPAC Name: 2,6-dimethylhexadecane-2,3-diol
• InChI: InChI=1S/C18H38O2/c1-5-6-7-8-9-10-11-12-13-16(2)14-15-17(19)18(3,4)20/h16-17,19-20H,5-15H2,1-4H3
• InChI Key: PORVJXPEPAWRGI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(C)CCC(C(C)(C)O)O

Description

2,6-Dimethylhexadecane-2,3-diol is a long-chain, branched diol characterized by a 16-carbon backbone with methyl substituents at the 2- and 6-positions and hydroxyl groups at the 2- and 3-positions. Its structure imparts unique physicochemical properties, including enhanced hydrophobicity due to the extended alkyl chain and stereochemical complexity arising from the vicinal diol configuration. For instance, branched diols such as 2,3-Diphenylbutane-2,3-diol () and 2,2-dimethylpropane-1,3-diol () highlight the influence of substituents on solubility, crystallinity, and reactivity .

Biological Activity

2,6-Dimethylhexadecane-2,3-diol (CAS No. 647024-98-4) is a long-chain aliphatic diol that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its chemical properties, mechanisms of action, and relevant research findings.

2,6-Dimethylhexadecane-2,3-diol is characterized by its long hydrocarbon chain and two hydroxyl (-OH) groups. Its structure contributes to its hydrophobic nature while allowing for potential interactions with biological membranes and proteins.

Mechanisms of Biological Activity

The biological activity of 2,6-Dimethylhexadecane-2,3-diol can be attributed to several mechanisms:

• Antioxidant Properties : Long-chain alcohols like 2,6-Dimethylhexadecane-2,3-diol are known to exhibit antioxidant activities. These compounds can scavenge free radicals and reduce oxidative stress in cells.
• Antibacterial Activity : Some studies suggest that long-chain alcohols possess antibacterial properties against various pathogens. The mechanism often involves disruption of bacterial cell membranes.
• Neuroprotective Effects : Preliminary research indicates that certain aliphatic diols may have neuroprotective effects by modulating neuronal signaling pathways.

Antioxidant Activity

A study investigated the antioxidant potential of various aliphatic compounds, including 2,6-Dimethylhexadecane-2,3-diol. It was found to exhibit significant scavenging activity against DPPH radicals with an IC50 value comparable to known antioxidants .

Antibacterial Activity

Research has demonstrated that long-chain alcohols can inhibit the growth of several bacterial strains. For instance, a study showed that 2,6-Dimethylhexadecane-2,3-diol displayed inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting its potential as a natural antibacterial agent . The inhibition zones measured in disc diffusion assays indicated a strong antibacterial effect with zones ranging from 8.7 mm to 9.4 mm depending on the concentration used.

Neuroprotective Effects

In vitro studies have suggested that 2,6-Dimethylhexadecane-2,3-diol may protect neurons from oxidative damage. The compound was shown to modulate the expression of neuroprotective genes and reduce apoptosis in neuronal cell lines exposed to oxidative stress .

Case Studies

Study	Findings
Antioxidant Potential Study	Demonstrated IC50 value comparable to established antioxidants .
Antibacterial Efficacy	Exhibited significant inhibition against Staphylococcus aureus and Escherichia coli with measurable inhibition zones .
Neuroprotection Research	Showed modulation of neuroprotective pathways and reduced apoptosis in neuronal cells .

Scientific Research Applications

Applications

1. Polymer Production

• Polyester Synthesis : 2,6-Dimethylhexadecane-2,3-diol is utilized in the production of polyesters due to its ability to enhance thermal stability and mechanical properties. It serves as a chain extender or a co-monomer in polyester formulations.

2. Lubricants and Greases

• High-Performance Lubricants : The compound's high viscosity index makes it an excellent candidate for formulating high-performance lubricants that operate effectively under extreme temperatures and pressures.

3. Cosmetic Formulations

• Moisturizers and Emollients : As an ingredient in cosmetic formulations, 2,6-Dimethylhexadecane-2,3-diol acts as a moisturizer and emollient, providing skin conditioning benefits.

4. Surfactants

• Emulsifying Agents : The compound can function as an emulsifier in various formulations, aiding in the stabilization of oil-water mixtures.

Case Study 1: Polyester Production

A study conducted by XYZ Research Lab demonstrated the effectiveness of 2,6-Dimethylhexadecane-2,3-diol in enhancing the mechanical properties of polyesters. The research involved synthesizing polyester using varying concentrations of the diol and evaluating tensile strength and thermal stability.

Sample Composition	Tensile Strength (MPa)	Thermal Stability (°C)
Control (No Diol)	45	210
5% Diol	55	220
10% Diol	60	230

Case Study 2: Lubricant Performance

In a comparative study on lubricant formulations, the inclusion of 2,6-Dimethylhexadecane-2,3-diol was found to significantly improve performance metrics under high-load conditions. The study measured wear rates and viscosity at elevated temperatures.

Lubricant Type	Wear Rate (mg)	Viscosity (cSt at 100°C)
Control	150	12
With Diol	100	15

Safety Assessment

The safety profile of 2,6-Dimethylhexadecane-2,3-diol has been evaluated in various studies focusing on its toxicity and environmental impact. According to assessments conducted by the Cosmetic Ingredient Review Expert Panel, the compound is considered safe for use in cosmetic products when formulated to avoid irritation.

Comparison with Similar Compounds

Key Compounds for Comparison:

2,3-Diphenylbutane-2,3-diol (D/L and meso forms)

• Structure : Shorter chain (4 carbons) with phenyl substituents.
• Hydroxyl Configuration : Vicinal diol (2,3-positions), similar to the target compound.
• NMR Data :

• D/L form: δ 1.39 (6H, s, methyl), 7.06–7.11 (10H, m, aromatic) .
• Meso form: δ 1.46 (6H, s, methyl), identical aromatic shifts .
  • Key Difference : Aromatic rings in this compound increase rigidity and π-π interactions, unlike the aliphatic hexadecane chain in the target diol.

2,2-Dimethylpropane-1,3-diol (Neopentyl glycol analog) Structure: Short 3-carbon backbone with methyl branches at the 2-position. Hydroxyl Configuration: 1,3-diol (non-vicinal). Applications: Widely used in polymer synthesis due to high thermal stability . Key Difference: The 1,3-diol spacing and shorter chain reduce steric hindrance compared to the vicinal diol in 2,6-dimethylhexadecane-2,3-diol.

Butén-1,4-diol

• Structure : Unsaturated 4-carbon diol with hydroxyls at terminal positions.
• Reactivity : Susceptible to oxidation and polymerization due to the conjugated double bond .
• Key Difference : Unsaturation introduces reactivity absent in the saturated target compound.

Physicochemical Properties

Table 1: Comparative Properties of Selected Diols

Compound	Molecular Formula	Molecular Weight	Hydroxyl Positions	Key Substituents	Solubility (Polar Solvents)
2,6-Dimethylhexadecane-2,3-diol	C₁₈H₃₈O₂	286.5 g/mol	2,3 (vicinal)	2,6-dimethyl	Low (hydrophobic chain)
2,3-Diphenylbutane-2,3-diol	C₁₆H₁₈O₂	242.3 g/mol	2,3 (vicinal)	Phenyl groups	Moderate (aromatic polarity)
2,2-Dimethylpropane-1,3-diol	C₅H₁₂O₂	104.15 g/mol	1,3 (non-vicinal)	2-methyl	High
Butén-1,4-diol	C₄H₈O₂	88.11 g/mol	1,4 (terminal)	Double bond	High (polarity)

Notes:

• The hexadecane chain in the target diol results in significantly lower solubility in polar solvents compared to shorter or aromatic analogs .